2''-O-Coumaroyljuglanin

Chinese Name

English Name

2''-O-Coumaroyljuglanin

标识符

CAS No.

67214-05-5

Molecular Formula

C29H24O12

Molecular Weight

564.4990

Compound details reference Kuujia Chemical Encyclopedia: 67214-05-5

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

53%

41/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled41

druglikeness.missing37

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

564.4900

druglikeness.valid

TPSA

224.2700

druglikeness.valid

pKa_acidic

pKa_basic

LogP

1.0000

druglikeness.valid

LogD

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

PPB

tissue_distribution

blood_brain_barrier

Low

druglikeness.valid

placental_barrier

Unknown

druglikeness.valid

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

Unknown

druglikeness.valid

CYP1A2_inhibitor

Unknown

druglikeness.valid

CYP2C9_substrate

Unknown

druglikeness.valid

CYP2C9_inhibitor

Unknown

druglikeness.valid

CYP2C19_substrate

Unknown

druglikeness.valid

CYP2C19_inhibitor

Unknown

druglikeness.valid

CYP2D6_substrate

Unknown

druglikeness.valid

CYP2D6_inhibitor

Unknown

druglikeness.valid

CYP3A4_substrate

Unknown

druglikeness.valid

CYP3A4_inhibitor

Unknown

druglikeness.valid

UGT1A1_substrate

Unknown

druglikeness.valid

UGT1A3_substrate

Unknown

druglikeness.valid

UGT1A4_substrate

Unknown

druglikeness.valid

UGT1A6_substrate

Unknown

druglikeness.valid

UGT1A9_substrate

Unknown

druglikeness.valid

Ames_test

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

LD50_oral

LD50_iv

hepatotoxicity

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

druglikeness.valid

neurotoxicity

druglikeness.valid

hERG_inhibition

druglikeness.valid

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

druglikeness.valid

QT_prolongation

druglikeness.valid

skin_sensitization

druglikeness.valid

respiratory_toxicity

druglikeness.valid

reproductive_toxicity

druglikeness.valid

Peff

Syn_Accessibility

MRTD

Skin_Sens

druglikeness.valid

Resp_Sens

druglikeness.valid

Photo_tox

druglikeness.valid

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

阿尔茨海默病

Alzheimer's Disease

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

炎症性肠病

Inflammatory Bowel Disease

Corresponding Targets:

AMPK (PRKAA1)NOTCH1 (NOTCH1)[object (N/A)

2型糖尿病

Type 2 Diabetes Mellitus

Corresponding Targets:

AMPK (PRKAA1)AMPK (AMPK)GCK (GCK)

非酒精性脂肪性肝炎

Non-alcoholic Steatohepatitis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

皮肤光老化

Skin photoaging

Corresponding Targets:

TYR (TYR)MMP1 (MMP1)NFE2L2 (NFE2L2)

Plant Sources

No plant sources

2''-O-Coumaroyljuglanin

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

2''-O-Coumaroyljuglanin

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.57%4/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability33%2/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution33%2/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism100%5/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration0%0/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity71%5/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski50%8/16 druglikeness.fields

Risk Assessment

相关化合物